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Compound of Interest

Compound Name: 3,5-Diphenylisoxazole

Cat. No.: B109209 Get Quote

This guide provides critical safety and logistical information for the handling of 3,5-
Diphenylisoxazole, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is essential for ensuring laboratory safety and

minimizing environmental impact.

Chemical Profile:

Chemical Name: 3,5-Diphenylisoxazole

CAS Number: 2039-49-8[1]

Molecular Formula: C15H11NO[1]

Molecular Weight: 221.26 g/mol [2]

Physical Properties:

Melting Point: 140 °C[1]

Boiling Point: 396.6 °C at 760 mmHg[1]

Flash Point: 162.3 °C[1]

Hazards: Toxic if swallowed (H301) and may cause long-lasting harmful effects to aquatic life

(H413).[3] The chemical, physical, and toxicological properties have not been thoroughly
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investigated.[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment for various laboratory activities involving 3,5-Diphenylisoxazole.

Activity Required PPE

Weighing and Aliquoting (Solid)

- Nitrile gloves (double-gloving recommended)-

Safety glasses with side shields or chemical

splash goggles- Laboratory coat- N95 or higher-

rated respirator (if dust is generated)[3]

Solution Preparation and Handling

- Nitrile gloves- Chemical splash goggles-

Laboratory coat- Work in a certified chemical

fume hood

Experimental Procedures

- Nitrile gloves- Chemical splash goggles-

Laboratory coat- Face shield (if splash hazard

exists)

Spill Cleanup

- Chemical-resistant gloves (e.g., nitrile)-

Chemical splash goggles- Laboratory coat or

chemical-resistant apron- N95 or higher-rated

respirator- Disposable shoe covers

Waste Disposal
- Chemical-resistant gloves- Chemical splash

goggles- Laboratory coat

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Always handle 3,5-Diphenylisoxazole in a well-ventilated area.[4]

Use a certified chemical fume hood for all procedures that may generate dust or aerosols,

including weighing, transferring, and preparing solutions.
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2. Personal Protective Equipment (PPE) and Hygiene:

Wear the appropriate PPE as detailed in the table above.

Inspect gloves for any signs of damage before use.[4]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[4]

Do not eat, drink, or smoke in areas where 3,5-Diphenylisoxazole is handled or stored.[3]

3. Handling and Storage:

Keep the container tightly closed when not in use.[4]

Store in a dry, cool, and well-ventilated place away from incompatible materials.[4]

Avoid the formation of dust and aerosols.[4]

4. Spill Management:

In case of a spill, evacuate the immediate area.

Avoid breathing in any dust.[3]

Wear appropriate PPE before attempting to clean the spill.

For solid spills, carefully sweep or scoop the material into a designated waste container,

avoiding dust generation.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

First Aid Measures
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air.[4] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately remove contaminated clothing.[4]

Wash the affected area with soap and plenty of

water.[5] Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[4] Never give anything by mouth to an

unconscious person.[4] Call a poison control

center or seek immediate medical attention.[6]

Disposal Plan
All waste containing 3,5-Diphenylisoxazole must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated PPE, in a clearly labeled, sealed

container.

Liquid Waste: Collect all liquid waste in a compatible, labeled, and sealed container. Do not

mix with other waste streams.[3]

Disposal: Dispose of all waste through a licensed hazardous waste disposal company, in

accordance with all local, state, and federal regulations.[3][4] Do not allow the chemical to

enter drains or the environment.[3]

Experimental Workflow and Safety Diagram
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The following diagram illustrates the standard workflow for handling 3,5-Diphenylisoxazole,

incorporating key safety checkpoints.

Safe Handling and Disposal Workflow for 3,5-Diphenylisoxazole
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3,5-Diphenylisoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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